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Compound of Interest

Compound Name: Fenhexamid-1-pentanoic acid

Cat. No.: B2821420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fenhexamid is a widely used hydroxyanilide fungicide effective against a range of fungal

pathogens, particularly Botrytis cinerea, on fruits, vegetables, and ornamental plants.

Understanding its metabolic fate in various matrices is crucial for food safety assessment and

environmental monitoring. This application note provides a detailed protocol for the sensitive

and selective quantification of fenhexamid and its primary metabolites, 4-hydroxy-fenhexamid

and its glucuronide/glycoside conjugates, using Liquid Chromatography with tandem Mass

Spectrometry (LC-MS/MS). The methodology is based on a modified QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe) extraction procedure, ensuring high recovery and

reproducibility.

Materials and Methods
Reagents and Standards

Fenhexamid (≥98% purity)

4-hydroxy-fenhexamid (analytical standard, if available)

Acetonitrile (LC-MS grade)
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Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate (LC-MS grade)

Ultrapure water

QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

Dispersive solid-phase extraction (d-SPE) sorbents (e.g., PSA, C18)

Instrumentation
Liquid Chromatograph coupled to a triple quadrupole mass spectrometer (LC-MS/MS)

High-speed centrifuge

Homogenizer

Vortex mixer

Analytical balance

Experimental Protocols
Sample Preparation (QuEChERS Method)

Homogenization: Homogenize 10-15 g of the sample (e.g., fruit, vegetable, soil) until a

uniform consistency is achieved. For soil samples, ensure they are free of large debris.

Extraction:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the appropriate QuEChERS extraction salt packet.

Vortex vigorously for 1 minute.
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Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes.

Dispersive SPE Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing PSA and

C18 sorbents.

Vortex for 30 seconds.

Centrifuge at high speed for 2 minutes.

Final Extract: Transfer the cleaned extract into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Parameters
Liquid Chromatography:

Parameter Condition

Column
C18 reverse-phase column (e.g., 100 x 2.1 mm,

1.8 µm)

Mobile Phase A
Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B Methanol with 0.1% formic acid

Gradient

Start at 5% B, ramp to 95% B over 8 minutes,

hold for 2 minutes, return to initial conditions

and equilibrate for 3 minutes.

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

Mass Spectrometry:
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Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temperature 400 °C

Gas Flow Rates Optimized for the specific instrument

Acquisition Mode Multiple Reaction Monitoring (MRM)

Data Presentation
The following table summarizes the proposed MRM transitions for the quantification and

confirmation of fenhexamid and its key metabolites. Note: The MRM transitions for the

metabolites are proposed based on known fragmentation patterns and should be confirmed

with analytical standards when available.

Analyte
Precursor
Ion (m/z)

Product Ion
(Quantifier)
(m/z)

Product Ion
(Qualifier)
(m/z)

Collision
Energy (eV)
(Quantifier)

Collision
Energy (eV)
(Qualifier)

Fenhexamid 302.1 97.2[1] 55.3[2] 22[2] 38[2]

4-hydroxy-

fenhexamid
318.1 274.1 97.2

Optimize

(approx. 25-

35)

Optimize

(approx. 20-

30)

Fenhexamid-

glucuronide
478.1 302.1 97.2

Optimize

(approx. 15-

25)

Optimize

(approx. 20-

30)

Fenhexamid-

glycoside
464.1 302.1 97.2

Optimize

(approx. 15-

25)

Optimize

(approx. 20-

30)
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The analytical method should be validated according to the SANCO/12682/2019 guidelines,

assessing for linearity, accuracy (recovery), precision (repeatability and reproducibility), limit of

quantification (LOQ), and matrix effects.

Visualizations
Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2821420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analysis

Sample Collection
(Fruit, Vegetable, Soil)

Homogenization

QuEChERS Extraction
(Acetonitrile + Salts)

Centrifugation

Dispersive SPE Cleanup
(PSA, C18)

Centrifugation

Final Extract

LC-MS/MS Analysis
(MRM Mode)

Data Processing & Quantification

Click to download full resolution via product page

Caption: Experimental workflow for the quantification of Fenhexamid and its metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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